Cas no 92385-43-8 (Ethyl 3-dimethylamino-2-formylacrylate)

• Product Name: Ethyl 3-dimethylamino-2-formylacrylate
• CAS No: 92385-43-8
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• MDL: MFCD11045557
• CID: 61565
• PubChem ID: 13411348
• Update Time: 2025-06-13

Ethyl 3-dimethylamino-2-formylacrylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(dimethylamino)-2-formylacrylate
• 3-(Dimethylamino)-2-formyl-2-propenoic acid ethyl ester
• 2-CHLOROPHENOTHIAZINE
• 2-Propenoic acid, 3-(dimethylamino)-2-formyl-, ethyl ester
• ethyl 3-(dimethylamino)-2-formylprop-2-enoate
• ETHYL 3-DIMETHYLAMINO-2-FORMYLACRYLATE
• SCHEMBL2558009
• AKOS006306335
• BWSIQAALZBOBQJ-FNORWQNLSA-N
• 92385-43-8
• Ethyl3-(dimethylamino)-2-formylacrylate
• ethyl (E)-3-(dimethylamino)-2-formylacrylate
• ETHYL 3-N,N-DIMETHYLAMINO-2-FORMYLACRYLATE
• ethyl (E)-3-(dimethylamino)-2-formylprop-2-enoate
• A860097
• Ethyl 3-dimethylamino-2-formylacrylate

• MDL： MFCD11045557
• Inchi： 1S/C8H13NO3/c1-4-12-8(11)7(6-10)5-9(2)3/h5-6H,4H2,1-3H3/b7-5+
• InChI Key： BWSIQAALZBOBQJ-FNORWQNLSA-N
• SMILES： O(C(/C(/C=O)=C/N(C)C)=O)CC

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.056
• Melting Point: 149-150 ºC
• Boiling Point: 187.3±13.0 °C at 760 mmHg
• Flash Point: 67.1±19.8 °C
• Refractive Index: 1.464
• PSA: 46.61000
• LogP: 0.19390
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

Ethyl 3-dimethylamino-2-formylacrylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Ethyl 3-dimethylamino-2-formylacrylate

Comprehensive Overview of Ethyl 3-dimethylamino-2-formylacrylate (CAS No. 92385-43-8): Properties, Applications, and Innovations

Ethyl 3-dimethylamino-2-formylacrylate (CAS No. 92385-43-8) is a versatile organic intermediate with a unique molecular structure that combines ester, amino, and formyl functional groups. This compound has garnered significant attention in pharmaceutical synthesis, agrochemical research, and material science due to its reactivity and adaptability. Its CAS number 92385-43-8 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The growing demand for high-performance intermediates in drug discovery has positioned Ethyl 3-dimethylamino-2-formylacrylate as a key building block for heterocyclic compounds. Researchers highlight its role in synthesizing bioactive molecules, particularly in developing antiviral agents and anti-inflammatory drugs, aligning with current trends in precision medicine. Its electron-rich enamine moiety facilitates Michael addition reactions, a feature exploited in cascade synthesis methodologies.

In the context of green chemistry, innovations around CAS No. 92385-43-8 focus on solvent-free reactions and catalytic efficiency. A 2023 study demonstrated its utility in one-pot multicomponent reactions, reducing waste generation—a response to the industry’s push for sustainable synthesis. Such advancements address frequent search queries like "eco-friendly chemical intermediates" and "scalable organic synthesis."

From a commercial perspective, suppliers of Ethyl 3-dimethylamino-2-formylacrylate emphasize batch-to-batch consistency and low impurity profiles, critical for GMP-compliant production. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify purity, a topic frequently searched alongside CAS 92385-43-8 specifications. The compound’s stability under nitrogen atmosphere further enhances its logistics feasibility.

Emerging applications in functional materials have expanded the relevance of this intermediate. For instance, its incorporation into photoactive polymers for OLED devices leverages its conjugated double bonds, a hotspot in optoelectronics research. This interdisciplinary potential makes it a recurring subject in searches related to "advanced material precursors" and "organic electronics building blocks."

Regulatory compliance for CAS 92385-43-8 adheres to REACH and FDA guidelines, with SDS documentation emphasizing proper storage conditions (typically 2–8°C). These details cater to frequent user inquiries about "safe handling of reactive esters" and "chemical storage best practices." Notably, its low acute toxicity profile distinguishes it from more hazardous intermediates.

The future trajectory of Ethyl 3-dimethylamino-2-formylacrylate intersects with AI-driven molecular design. Computational models now predict its reactivity in unexplored reaction pathways, a trend reflected in rising searches for "machine learning in organic chemistry." Such synergies between experimental and theoretical chemistry underscore its enduring scientific value.